2,7-Dibromo-9-hexyl-9H-carbazole
Overview
Description
2,7-Dibromo-9-hexyl-9H-carbazole, also known as 2,7-dibromocarbazole, is a common brominated carbazole compound with applications in materials, pharmaceuticals, and chemical industries . It serves as a building block for the synthesis of small molecules in the carbazole series and carbazole-based polymers. These materials find use in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), polymer light-emitting diodes (PLEDs), and organic photovoltaics (OPVs) .
Synthesis Analysis
The preparation of this compound involves starting materials such as 2,7-dibromocarbazole and heptadecyl bromide. Through phase-transfer catalysis, the target compound is synthesized .
Molecular Structure Analysis
The molecular structure of this compound consists of a carbazole core with two bromine atoms at positions 2 and 7. The octyl (hexyl) group is attached to the nitrogen atom, contributing to its solubility and stability .
Chemical Reactions Analysis
This compound can participate in various chemical reactions, including Suzuki coupling reactions, which allow for the modification of its structure and properties .
Physical and Chemical Properties Analysis
Scientific Research Applications
Organic Semiconductor Synthesis
2,7-Dibromo-9H-carbazole and its derivatives, including 2,7-Dibromo-9-hexyl-9H-carbazole, are prominent building blocks in producing organic semiconductors. They offer advantages in efficiency, simplicity, performance, and significant reduction in synthesis time, especially under microwave irradiation conditions (Khrustalev et al., 2020).
Polymer Solar Cells
Carbazole derivatives, including this compound, are used in the synthesis of polymers for bulk-heterojunction polymer solar cells (BHJ PSCs). These compounds play a significant role in the power conversion efficiency of the solar cells (Qin et al., 2013).
Photoluminescence and Electronic Properties
The postmodification of polymers containing 2,7-dibromo-9H-carbazole derivatives has shown potential in developing materials with unique photoluminescence and electronic properties. These properties are particularly relevant in the context of photovoltaic and light-emitting applications (Iraqi et al., 2006).
Electrochemical Applications
The synthesis of new conjugated polymers based on carbazole and furan units, involving 2,7-dibromo-9H-carbazole derivatives, has applications in electrochemical devices. These polymers exhibit electrochromic behavior and are relevant in the development of electrochromic materials and devices (Oguztürk et al., 2015).
Bacterial Biotransformation
Studies have shown the biotransformation potential of 2,7-dibromo-9H-carbazole derivatives by certain bacterial strains. This biotransformation is significant in the context of environmental bioremediation and the synthesis of pharmacologically active compounds (Waldau et al., 2009).
Fluorescence Probing
Carbazole derivatives, including 2,7-dibromo-9H-carbazole, have been used in the synthesis of probes for detecting ions like iodide. These probes show high fluorescence quenching sensitivity and selectivity, making them suitable for analytical applications (Zhao et al., 2012).
Optoelectronic Applications
Derivatives of this compound, with electron-withdrawing groups, have shown potential in optoelectronic applications. Their photophysical properties, including absorption and emission characteristics, are significant in the development of light-emitting diodes (LEDs) and other optoelectronic devices (Kremser et al., 2008).
Mechanism of Action
Target of Action
It is known that carbazole derivatives may possess dioxin-like toxicity , suggesting that they might interact with similar cellular targets as dioxins, such as the aryl hydrocarbon receptor.
Biochemical Pathways
Given the potential dioxin-like toxicity of carbazole derivatives , it is possible that this compound could influence pathways related to xenobiotic metabolism and cellular response to stress.
Result of Action
Carbazole derivatives may possess dioxin-like toxicity , which could potentially lead to a variety of cellular responses, including changes in gene expression, cell cycle regulation, and apoptosis.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2,7-dibromo-9-hexylcarbazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19Br2N/c1-2-3-4-5-10-21-17-11-13(19)6-8-15(17)16-9-7-14(20)12-18(16)21/h6-9,11-12H,2-5,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSUUFISKPJBPOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN1C2=C(C=CC(=C2)Br)C3=C1C=C(C=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19Br2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40648889 | |
Record name | 2,7-Dibromo-9-hexyl-9H-carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40648889 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
409.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
654676-12-7 | |
Record name | 2,7-Dibromo-9-hexyl-9H-carbazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40648889 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,7-Dibromo-9-hexylcarbazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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